Cas no 207986-25-2 (2-Bromo-1-(4-diethylamino-phenyl)-ethanone)

2-Bromo-1-(4-diethylamino-phenyl)-ethanone structure
207986-25-2 structure
Product Name:2-Bromo-1-(4-diethylamino-phenyl)-ethanone
CAS No:207986-25-2
MF:C12H16BrNO
MW:270.165542602539
MDL:MFCD00151798
CID:92398
PubChem ID:2795030
Update Time:2025-04-18

2-Bromo-1-(4-diethylamino-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • alpha-Bromo-4-(diethylamino)acetophenone
    • 4-(Diethylamino)phenacyl bromide
    • 2-Bromo-1-(4-diethylamino-phenyl)-ethanone
    • 2-bromo-1-[4-(diethylamino)phenyl]ethanone
    • 2-Bromo-4′-(diethylamino)acetophenone
    • 4-diethylaminophenacyl bromide
    • p-diethylaminophenacyl bromide
    • PS-9884
    • 2-Bromo-4'-(diethylamino)acetophenone, AldrichCPR
    • DTXSID80383525
    • 2-bromo-1-(4-diethylamino phenyl) ethanone
    • A814923
    • 2-bromo-1-(4-diethylaminophenyl)ethanone
    • MFCD00151798
    • 2-Bromo-4'-(diethylamino)acetophenone
    • isothipendylhydrochloride
    • .alpha.-Bromo-4-diethylaminoacetophenone
    • 2-bromo-1-(4-diethylaminophenyl)-ethanone
    • 4-(N,N-Diethylamino)phenacyl bromide
    • 2-bromo-1-(4-(diethylamino)phenyl)ethanone
    • SCHEMBL483963
    • FT-0622115
    • alpha-bromo-4'-(diethylamino)acetophenone
    • CS-0209280
    • 207986-25-2
    • AKOS000121319
    • Ethanone, 2-bromo-1-[4-(diethylamino)phenyl]-
    • MDL: MFCD00151798
    • Inchi: 1S/C12H16BrNO/c1-3-14(4-2)11-7-5-10(6-8-11)12(15)9-13/h5-8H,3-4,9H2,1-2H3
    • InChI Key: ALTMCDJIFXTEPV-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)N(CC)CC)=O
    • BRN: 7921481

Computed Properties

  • Exact Mass: 269.04200
  • Monoisotopic Mass: 269.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.316
  • Melting Point: 50-52°C
  • Boiling Point: 357.7°Cat760mmHg
  • Flash Point: 170.1°C
  • Refractive Index: 1.572
  • Water Partition Coefficient: It is insoluble in water.
  • PSA: 20.31000
  • LogP: 3.11040
  • Solubility: Insoluble in water

2-Bromo-1-(4-diethylamino-phenyl)-ethanone Security Information

  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36/37/39

2-Bromo-1-(4-diethylamino-phenyl)-ethanone Pricemore >>

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